(3-(furan-3-yl)-1H-pyrazol-4-yl)methanamine
Overview
Description
(3-(Furan-3-yl)-1H-pyrazol-4-yl)methanamine, also known as 3-FPM, is a phenylpyrazole compound with a variety of applications in scientific research. It is a synthetic compound with a unique structure that has been used in a range of studies, including those involving biochemical and physiological effects.
Scientific Research Applications
Ambient-Temperature Synthesis
A study by Becerra, Cobo, and Castillo (2021) focused on the ambient-temperature synthesis of novel N-pyrazolyl imines, showcasing the potential of pyrazole derivatives in organic synthesis and materials science. This process involved a condensation reaction yielding an 81% product, highlighting efficient synthetic routes for these compounds (Becerra, Cobo, & Castillo, 2021).
Coordination Chemistry and Catalysis
Choi et al. (2015) described the formation of Co(II) complexes with N′-substituted N,N′,N-bis((1H-pyrazol-1-yl)methyl)amine ligands. These complexes exhibited unique geometric structures that influence their catalytic activities, especially in polymerization processes, demonstrating the versatility of pyrazole derivatives in coordination chemistry and catalysis (Choi et al., 2015).
Antimicrobial and Anti-inflammatory Applications
Ravula, Babu, Manich, Rika, Chary, and Ra (2016) synthesized novel pyrazoline derivatives and evaluated their anti-inflammatory and antibacterial activities. This research suggests the potential use of pyrazole-based compounds in developing new pharmaceuticals targeting inflammation and bacterial infections (Ravula et al., 2016).
Molecular Docking and Drug Design
Preethi, Jayaprakash, Rani, and Vijayakumar (2021) synthesized Schiff base rare earth metal complexes using (3-(furan-2-yl)-1H-pyrazol-4-yl)methanamine and evaluated their antimicrobial and anticancer activities. The study incorporated molecular docking to predict the interaction with microbial proteins, illustrating the compound's potential in drug design and development (Preethi et al., 2021).
properties
IUPAC Name |
[5-(furan-3-yl)-1H-pyrazol-4-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c9-3-7-4-10-11-8(7)6-1-2-12-5-6/h1-2,4-5H,3,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIVFYVBONRPANC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC=C1C2=C(C=NN2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Chloro-2-methyl-6-{octahydrocyclopenta[c]pyrrol-2-yl}pyrimidine](/img/structure/B1470564.png)
